Cas no 56805-16-4 (1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester)

• Product Name: 1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester
• CAS No: 56805-16-4
• MF: C₅H₆N₂O₂S
• MW: 158.178339481354
• CID: 5880345
• PubChem ID: 21021810
• Update Time: 2025-10-28

1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester
• EN300-7193147
• methyl 5-methyl-1,2,3-thiadiazole-4-carboxylate
• SCHEMBL6816463
• 56805-16-4

• Inchi： 1S/C5H6N2O2S/c1-3-4(5(8)9-2)6-7-10-3/h1-2H3
• InChI Key： GCWXTOHETIBUBG-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(OC)=O)N=N1

Computed Properties

• Exact Mass: 158.01499861g/mol
• Monoisotopic Mass: 158.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 224.7±32.0 °C(Predicted)
• pka: -2.98±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester

1,2,3-Thiadiazole-4-carboxylic Acid, 5-Methyl-, Methyl Ester

The compound with CAS No. 56805-16-4, commonly referred to as 1,2,3-thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester, is a significant organic compound with a diverse range of applications in various fields. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The thiadiazole ring system is known for its stability and reactivity, making it a valuable component in numerous chemical reactions and industrial processes.

The structure of 1,2,3-thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester consists of a thiadiazole ring with a carboxylic acid group at position 4 and a methyl ester substituent at position 5. This specific substitution pattern imparts unique chemical properties to the compound, including enhanced solubility and reactivity. The methyl ester group plays a crucial role in stabilizing the molecule and enhancing its compatibility with various solvents and reaction conditions.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Researchers have explored its use as a herbicide and fungicide due to its ability to inhibit key enzymatic pathways in plants and pathogens. The thiadiazole moiety is particularly effective in disrupting mitochondrial function in target organisms, making it a promising candidate for developing eco-friendly agricultural solutions.

In addition to its agricultural applications, 1,2,3-thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester has shown potential in the pharmaceutical industry. Its ability to modulate cellular signaling pathways has led to investigations into its role as an anti-inflammatory and anticancer agent. Studies have demonstrated that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain regulation.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiadiazole ring. Various methods have been reported in the literature for constructing this heterocyclic system, including condensation reactions between thioamides and nitriles or amides. The introduction of the carboxylic acid and methyl ester groups is achieved through subsequent functionalization steps, such as hydrolysis or esterification reactions.

From an environmental perspective, the biodegradability of 1,2,3-thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester has been a topic of interest due to its potential use in agrochemicals. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its environmental impact assessment.

In conclusion, 1,2,3-thiadiazole-4-carboxylic acid, 5-methyl-, methyl ester (CAS No. 56805-16-4) is a versatile compound with applications spanning agriculture and pharmaceuticals. Its unique chemical structure and functional groups make it a valuable tool in modern chemistry research and development.